Cas no 868696-42-8 (5-Cyclopropyl-1,2,4-oxadiazol-3-amine)

• Product Name: 5-Cyclopropyl-1,2,4-oxadiazol-3-amine
• CAS No: 868696-42-8
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD11847813
• CID: 1069025
• PubChem ID: 51072255
• Update Time: 2025-10-19

5-Cyclopropyl-1,2,4-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1,2,4-oxadiazol-3-amine
• AKOS005174700
• DTXSID30679763
• SCHEMBL16935071
• BB 0262503
• 868696-42-8
• 5-cyclopropyl[1,2,4]oxadiazol-3-ylamine
• FT-0683926
• EN300-98877
• CCG-321227
• LS-04703
• MFCD11847813
• CS-0214579
• s12398
• Z1147463123
• ALBB-014789
• SY083890
• DA-19108
• 1,2,4-oxadiazol-3-amine, 5-cyclopropyl-

• MDL： MFCD11847813
• Inchi： 1S/C5H7N3O/c6-5-7-4(9-8-5)3-1-2-3/h3H,1-2H2,(H2,6,8)
• InChI Key： OHSZRALIDGBNES-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=NC(N)=N1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.9Ų

5-Cyclopropyl-1,2,4-oxadiazol-3-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-Cyclopropyl-1,2,4-oxadiazol-3-amine

Comprehensive Overview of 5-Cyclopropyl-1,2,4-oxadiazol-3-amine (CAS No. 868696-42-8): Properties, Applications, and Research Insights

The compound 5-Cyclopropyl-1,2,4-oxadiazol-3-amine (CAS No. 868696-42-8) is a specialized heterocyclic organic molecule featuring a unique 1,2,4-oxadiazole core substituted with a cyclopropyl group and an amine functionality. This structural arrangement endows it with distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The oxadiazole ring system is renowned for its stability and versatility, often serving as a bioisostere for esters and amides in drug design. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the context of small-molecule inhibitors and kinase modulation.

In recent years, the demand for heterocyclic compounds like 5-Cyclopropyl-1,2,4-oxadiazol-3-amine has surged due to their relevance in drug discovery and medicinal chemistry. A trending topic in scientific forums revolves around its potential role in addressing antibiotic resistance, as oxadiazole derivatives have shown promise in targeting bacterial enzymes. Additionally, its cyclopropyl moiety is frequently discussed in the context of metabolic stability enhancement, a critical factor in optimizing drug candidates. These attributes align with current searches for "novel antimicrobial agents" and "strategies to improve drug half-life," reflecting its interdisciplinary appeal.

From a synthetic perspective, 5-Cyclopropyl-1,2,4-oxadiazol-3-amine is synthesized via cyclocondensation reactions involving nitrile oxides and amidoximes, a process widely documented in peer-reviewed journals. Its amine group offers a handle for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability resonates with industrial queries such as "scalable synthesis of oxadiazoles" and "fragment-based drug design." Notably, the compound’s logP and hydrogen-bonding capacity are frequently analyzed in QSAR studies, underscoring its utility in computational chemistry.

Beyond pharmaceuticals, 5-Cyclopropyl-1,2,4-oxadiazol-3-amine has garnered attention in material science, particularly in the development of organic semiconductors and ligands for catalysis. Its rigid structure and electron-rich nature make it a candidate for molecular electronics, a field experiencing rapid growth due to the demand for flexible electronics. Searches for "oxadiazoles in OLEDs" and "N-heterocycles in catalysis" highlight its cross-disciplinary applications. Furthermore, its thermal stability is a key parameter in these contexts, often compared to other five-membered heterocycles like triazoles and thiadiazoles.

Environmental and regulatory considerations also shape discussions around 868696-42-8. While not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny, aligning with the broader trend toward green chemistry. Researchers frequently investigate "sustainable synthesis of heterocycles" and "benign by design" approaches, where this compound serves as a case study. Its low molecular weight and moderate polarity further facilitate analyses using LC-MS and HPLC, techniques central to modern analytical chemistry.

In conclusion, 5-Cyclopropyl-1,2,4-oxadiazol-3-amine (CAS No. 868696-42-8) exemplifies the convergence of structural ingenuity and functional diversity in contemporary chemistry. Its applications span drug development, materials engineering, and catalysis, driven by its robust oxadiazole scaffold and tunable properties. As scientific inquiries evolve toward precision medicine and sustainable technologies, this compound is poised to remain a focal point in both academic and industrial research.